Cas no 1182820-75-2 (2-(4-Methylphenyl)ethyl(2,2,2-trifluoroethyl)amine)

2-(4-Methylphenyl)ethyl(2,2,2-trifluoroethyl)amine structure
1182820-75-2 structure
Product Name:2-(4-Methylphenyl)ethyl(2,2,2-trifluoroethyl)amine
CAS No:1182820-75-2
MF:C11H14F3N
MW:217.230773448944
MDL:MFCD12776022
CID:4575706
PubChem ID:49757404
Update Time:2025-07-26

2-(4-Methylphenyl)ethyl(2,2,2-trifluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

    • [2-(4-methylphenyl)ethyl](2,2,2-trifluoroethyl)amine
    • 2-(4-Methylphenyl)ethyl(2,2,2-trifluoroethyl)amine
    • MDL: MFCD12776022
    • Inchi: 1S/C11H14F3N/c1-9-2-4-10(5-3-9)6-7-15-8-11(12,13)14/h2-5,15H,6-8H2,1H3
    • InChI Key: HIDGBAQVRDBCCJ-UHFFFAOYSA-N
    • SMILES: C1(CCNCC(F)(F)F)=CC=C(C)C=C1

Computed Properties

  • Exact Mass: 217.108
  • Monoisotopic Mass: 217.108
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12A^2

2-(4-Methylphenyl)ethyl(2,2,2-trifluoroethyl)amine Security Information

2-(4-Methylphenyl)ethyl(2,2,2-trifluoroethyl)amine Pricemore >>

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Additional information on 2-(4-Methylphenyl)ethyl(2,2,2-trifluoroethyl)amine

Comprehensive Overview of 2-(4-Methylphenyl)ethyl(2,2,2-trifluoroethyl)amine (CAS No. 1182820-75-2)

2-(4-Methylphenyl)ethyl(2,2,2-trifluoroethyl)amine (CAS No. 1182820-75-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a 4-methylphenyl group linked to an ethylamine backbone, further modified with a 2,2,2-trifluoroethyl substituent. This combination of aromatic and fluorinated components makes it a valuable intermediate for designing bioactive molecules, particularly in the development of targeted therapies and advanced materials.

In recent years, the demand for fluorinated compounds like 2-(4-Methylphenyl)ethyl(2,2,2-trifluoroethyl)amine has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring its potential in drug discovery, where fluorination is a key strategy to improve pharmacokinetics. The compound’s CAS No. 1182820-75-2 is frequently cited in patents and academic papers, reflecting its relevance in cutting-edge applications such as central nervous system (CNS) drug development and enzyme inhibition studies.

One of the most searched questions about this compound revolves around its synthetic routes and scalability. Industry professionals often inquire about optimized protocols for its production, given the challenges associated with introducing trifluoroethyl groups into aromatic systems. Recent advancements in catalysis and green chemistry have provided more efficient pathways, reducing costs and environmental impact. These innovations align with the growing focus on sustainable synthesis in the chemical sector.

The compound’s physicochemical properties are another area of interest. Its logP value, solubility, and stability under various conditions are critical for formulation scientists. For instance, the 4-methylphenyl moiety contributes to lipophilicity, while the trifluoroethyl group enhances polarity, creating a balance that is advantageous for drug delivery systems. Such characteristics are frequently discussed in forums and publications focused on medicinal chemistry optimization.

Beyond pharmaceuticals, 2-(4-Methylphenyl)ethyl(2,2,2-trifluoroethyl)amine has potential applications in material science. Its ability to act as a building block for fluorinated polymers or liquid crystals is under investigation. These materials are prized for their thermal stability and electrical properties, making them suitable for optoelectronic devices and advanced coatings. This versatility answers the rising demand for multifunctional chemical intermediates in high-tech industries.

Safety and regulatory aspects are also frequently searched topics. While the compound is not classified as hazardous under current guidelines, proper handling protocols are emphasized in MSDS documentation. Researchers are advised to adhere to Good Laboratory Practices (GLP) when working with this amine derivative. Transparency in toxicity studies and ecotoxicological profiles remains a priority to ensure compliance with global chemical regulations like REACH and EPA standards.

In summary, 2-(4-Methylphenyl)ethyl(2,2,2-trifluoroethyl)amine (CAS No. 1182820-75-2) represents a convergence of innovation in organic synthesis, pharmaceutical design, and material engineering. Its multifaceted applications and alignment with industry trends—such as fluorine chemistry and sustainable production—ensure its continued relevance. For those seeking detailed technical data or collaboration opportunities, peer-reviewed journals and specialized chemical databases remain indispensable resources.

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